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Cat. No.: B556714 Get Quote

The term "3-Pal" is not associated with a single, universally recognized molecule or drug in the

scientific and medical communities. Instead, it appears in various contexts, each referring to a

distinct entity. This guide aims to clarify the different meanings of "3-Pal" to provide

researchers, scientists, and drug development professionals with a clear understanding of its

use in different fields.

PAL 3: An Imprint on the Antipsychotic Medication
Paliperidone
The most direct and common reference to "PAL 3" in a clinical context is the imprint on tablets

of the atypical antipsychotic medication Invega.

Generic Name: Paliperidone[1][2]

Use: Treatment of schizophrenia and schizoaffective disorder.[1][2][3]

Mechanism of Action: Paliperidone is the major active metabolite of risperidone. It is a

centrally active antagonist of dopamine D2 and serotonin 5-HT2A receptors. It also has

antagonistic activity at α1 and α2 adrenergic receptors and H1 histaminergic receptors.

3-Pal as an Abbreviation for 3-Pyridylalanine in Peptide
Chemistry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b556714?utm_src=pdf-interest
https://www.drugs.com/imprints/pal-3-21480.html
https://www.medicine.com/pill-finder/imprint/pal-3-14711
https://www.drugs.com/imprints/pal-3-21480.html
https://www.medicine.com/pill-finder/imprint/pal-3-14711
https://pharmacy.amazon.com/Paliperidone-Generic-for-Invega-Extended-Release-Oral-Tablet/dp/B09Y2JXDRN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the field of peptide chemistry, "3-Pal" is a common abbreviation for the amino acid 3-

pyridylalanine. This amino acid is used as a building block in the synthesis of peptides and

peptidomimetics.

Fmoc-D-3-Pal-OH and Fmoc-L-3-Pal-OH: These are specific, protected forms of 3-

pyridylalanine used in solid-phase peptide synthesis.[4][5][6] The "Fmoc" group is a

protecting group for the amine, which is removed at a specific stage of the synthesis.

Application: The incorporation of non-natural amino acids like 3-pyridylalanine can confer

unique properties to peptides, such as increased stability, altered receptor binding affinity, or

modified biological activity. For instance, D-3-pyridylalanine (D-Pal(3)) has been used in the

modification of LHRH (Luteinizing Hormone-Releasing Hormone) antagonists to enhance

their resistance to enzymatic degradation and increase receptor binding affinity.[7]

The Pal Signaling Pathway in Fungi
In mycology, the "Pal" pathway is a highly conserved signaling cascade that mediates the

response to ambient pH. This pathway is crucial for the virulence of many pathogenic fungi.[8]

[9]

Core Function: The Pal pathway senses the external pH and, in alkaline conditions, triggers

a proteolytic cleavage of the transcription factor PacC.[8][9][10] The processed form of PacC

then translocates to the nucleus to regulate the expression of pH-responsive genes.

Key Components: The pathway consists of several proteins, including PalH, PalI, PalF, PalA,

PalB, and PalC, which are organized in a signaling complex at the plasma membrane and

endosomes.[10]

The following diagram illustrates the logical flow of the Pal signaling pathway in response to an

alkaline pH shift.
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Fungal Pal signaling pathway activation under alkaline conditions.

PAL: The Enzyme Phenylalanine Ammonia-Lyase
PAL is the acronym for Phenylalanine Ammonia-Lyase, a crucial enzyme in the

phenylpropanoid pathway, which is responsible for the biosynthesis of a wide array of

secondary metabolites in plants, such as flavonoids, lignins, and stilbenes.[11][12][13]

Reaction Catalyzed: PAL catalyzes the non-oxidative deamination of L-phenylalanine to

trans-cinnamic acid and ammonia.[11][14]

Biological Significance: This enzyme represents a key metabolic branch point between

primary and secondary metabolism. Its activity is induced by various stimuli, including

pathogen attack, UV radiation, and nutrient deficiency.[12]

Therapeutic Potential: PAL has been investigated as a potential therapeutic agent for

phenylketonuria (PKU), a genetic disorder characterized by the inability to metabolize

phenylalanine.[15]

3PAL: A Protein Data Bank (PDB) Entry
In the context of structural biology, "3PAL" is an identifier for a specific entry in the Protein Data

Bank (PDB).

Molecule: The crystal structure of pike (Esox lucius) 4.10 parvalbumin.[16][17]

Function: Parvalbumins are calcium-binding proteins involved in muscle relaxation. The

3PAL structure provides insights into the ionic interactions of parvalbumin in different ionic

environments.[17]

PAL-353: An Amphetamine Analogue
PAL-353 is a research chemical, also known as 3-Fluoroamphetamine (3-FA). It is a stimulant

drug of the amphetamine class.[18]

Mechanism of Action: It acts as a releasing agent for the monoamine neurotransmitters

dopamine and norepinephrine, with less effect on serotonin.[18]
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Conclusion
The term "3-Pal" is highly context-dependent. For researchers and professionals in drug

development, it is crucial to specify the context to avoid ambiguity. Whether referring to a pill

imprint for paliperidone, a protected amino acid for peptide synthesis, a fungal signaling

pathway, a key plant enzyme, a protein structure, or a research chemical, the specific meaning

of "3-Pal" is determined by the scientific field in which it is used. Future inquiries and literature

searches should be tailored to the specific entity of interest to retrieve accurate and relevant

information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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